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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B1582028 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth look at the spectroscopic data and absorption

characteristics of the triazo dye, Direct Blue 75 (C.I. 34220). Due to the limited availability of a

complete public dataset for Direct Blue 75, this document presents available data for

structurally similar direct dyes to provide a comparative spectroscopic context. Furthermore, it

outlines a detailed experimental protocol for obtaining the UV-Visible absorption spectrum and

determining the molar extinction coefficient of such dyes.

Spectroscopic Data of Direct Blue Dyes
The following table summarizes the available spectroscopic data for Direct Blue 75 and a

selection of structurally related direct blue dyes. This comparative data is essential for

understanding the general spectral properties of this class of compounds.
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Dye Name C.I. Number
Chemical
Class

Maximum
Absorption
(λmax)

Solvent/Condit
ions

Direct Blue 75 34220 Triazo
Not specified in

literature
-

Direct Blue 15 24400 Disazo 602 nm Water

Direct Blue 71 34140 Polyazo 587 nm Aqueous solution

"Drect Blue" Not specified Not specified 573 nm
Varied pH (2, 7,

10)

Direct Blue 1 24410 Disazo 620 nm

Aqueous solution

(monomeric

form)

Note: The λmax for "Drect Blue" is from a study where the exact dye name might be a

typographical error but provides a reference within the expected spectral range for direct blue

dyes.

UV-Visible Absorption Spectrum
The absorption spectrum of a dye is a critical dataset for its characterization and quantification.

While a specific, high-resolution spectrum for Direct Blue 75 is not readily available in the public

domain, the λmax values of similar dyes suggest that Direct Blue 75 would exhibit its primary

absorption peak in the visible region, likely between 570 and 610 nm. This absorption is

responsible for its characteristic blue color. The spectrum is influenced by factors such as

solvent polarity, pH, and dye concentration, which can cause shifts in the absorption maximum

(a phenomenon known as solvatochromism).

Experimental Protocols
The following protocols describe the standardized methods for determining the UV-Visible

absorption spectrum and molar extinction coefficient of a direct dye like Direct Blue 75.

Determination of UV-Visible Absorption Spectrum
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This protocol outlines the steps to obtain the absorption spectrum of a dye solution.

Materials:

Direct Blue 75 dye powder

Distilled or deionized water (or other appropriate solvent)

Volumetric flasks (e.g., 100 mL, 10 mL)

Pipettes

UV-Vis Spectrophotometer

Quartz or glass cuvettes (1 cm path length)

Procedure:

Preparation of a Stock Solution: Accurately weigh a small amount of Direct Blue 75 powder

(e.g., 10 mg) and dissolve it in a known volume of solvent (e.g., 100 mL) in a volumetric flask

to create a stock solution. Ensure the dye is completely dissolved.

Preparation of a Working Solution: Dilute the stock solution to a concentration that results in

an absorbance reading within the linear range of the spectrophotometer (typically between

0.1 and 1.0). For example, dilute 1 mL of the stock solution to 10 mL in a volumetric flask.

Spectrophotometer Setup: Turn on the spectrophotometer and allow it to warm up as per the

manufacturer's instructions.

Blank Measurement: Fill a cuvette with the solvent used to prepare the dye solution. This will

serve as the blank. Place the cuvette in the spectrophotometer and perform a baseline

correction or "zero" the instrument across the desired wavelength range (e.g., 300-800 nm).

Sample Measurement: Empty the blank cuvette, rinse it with a small amount of the working

dye solution, and then fill it with the working solution. Place the cuvette in the

spectrophotometer.
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Data Acquisition: Scan the sample across the same wavelength range used for the blank.

The resulting plot of absorbance versus wavelength is the absorption spectrum of the dye.

Determination of λmax: Identify the wavelength at which the maximum absorbance occurs.

This is the λmax.

Determination of Molar Extinction Coefficient (ε)
The molar extinction coefficient is a measure of how strongly a chemical species absorbs light

at a particular wavelength.

Procedure:

Prepare a Series of Dilutions: From the stock solution of known concentration, prepare a

series of dilutions of the dye in the same solvent. The concentrations should be chosen to

yield absorbance values between 0.1 and 1.0 at the λmax.

Measure Absorbance: Following the same procedure as above (steps 4-6 for each dilution),

measure the absorbance of each dilution at the predetermined λmax.

Plot a Calibration Curve: Create a plot of absorbance (y-axis) versus concentration (x-axis)

in molarity (mol/L).

Calculate the Molar Extinction Coefficient: According to the Beer-Lambert law (A = εbc), the

slope of the linear regression of the calibration curve is equal to the molar extinction

coefficient (ε) when the path length (b) is 1 cm. The units for ε are typically L mol⁻¹ cm⁻¹.

Experimental Workflow Visualization
The following diagram illustrates the general workflow for obtaining the absorption spectrum of

a dye sample using a UV-Vis spectrophotometer.
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To cite this document: BenchChem. [Spectroscopic Profile of Direct Blue 75: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582028#spectroscopic-data-and-absorption-
spectrum-of-direct-blue-75]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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